N-(4-cyanophenyl)-5-hydroxy-3-methylpentanamide

• Molecular Formula: C13H16N2O2
• Molecular Weight: 232.28 g/mol
• IUPAC Name: N-(4-cyanophenyl)-5-hydroxy-3-methylpentanamide
• InChI: InChI=1S/C13H16N2O2/c1-10(6-7-16)8-13(17)15-12-4-2-11(9-14)3-5-12/h2-5,10,16H,6-8H2,1H3,(H,15,17)
• InChI Key: WGIIVIPWOCMNGQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CCO)CC(=O)NC1=CC=C(C=C1)C#N

Description

N-(4-cyanophenyl)-5-hydroxy-3-methylpentanamide is a useful research compound. Its molecular formula is C13H16N2O2 and its molecular weight is 232.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-(4-cyanophenylamino)-3-methyl-5-oxopentanoic acid (1.00 g, 4.06 mmol) in THF (15 mL) was added borane-THF complex (1.2M, THF solution 6.77 mL, 8.12 mmol) under ice-cooling. The mixture was stirred at room temperature for 14 hr, and the reaction mixture was poured into water. The mixture was extracted with ethyl acetate, the organic layer was washed with water and saturated brine, and dried, and the solvent was evaporated under reduced pressure. The obtained residue was purified by silica gel column chromatography (solvent gradient; 10 to 100% ethyl acetate/hexane) to give N-(4-cyanophenyl)-5-hydroxy-3-methylpentanamide (0.442 g, 1.904 mmol, 46.9%) as a colorless oil.